![molecular formula C12H24N2O2 B6229741 tert-butyl N-[2-(cyclopentylamino)ethyl]carbamate CAS No. 383888-62-8](/img/no-structure.png)
tert-butyl N-[2-(cyclopentylamino)ethyl]carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“tert-butyl N-[2-(cyclopentylamino)ethyl]carbamate” is a chemical compound with the CAS Number 383888-62-8 . It has a molecular weight of 228.33 . The IUPAC name for this compound is tert-butyl 2-(cyclopentylamino)ethylcarbamate . It is stored at a temperature of 4°C and is in the form of an oil .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-9-8-13-10-6-4-5-7-10/h10,13H,4-9H2,1-3H3,(H,14,15) . This indicates that the compound has a cyclopentylamino group attached to an ethyl carbamate group, which is further attached to a tert-butyl group.Physical And Chemical Properties Analysis
“this compound” is an oil at room temperature . It has a molecular weight of 228.33 . The compound is stored at a temperature of 4°C .Safety and Hazards
The compound is labeled with the GHS05 pictogram, indicating that it is corrosive . The hazard statements associated with it are H314, indicating that it causes severe skin burns and eye damage . The precautionary statements include P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P405, and P501 .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[2-(cyclopentylamino)ethyl]carbamate involves the reaction of tert-butyl chloroformate with 2-(cyclopentylamino)ethanol, followed by the addition of diisopropylethylamine and N,N'-dicyclohexylcarbodiimide to form the final product.", "Starting Materials": [ "tert-butyl chloroformate", "2-(cyclopentylamino)ethanol", "diisopropylethylamine", "N,N'-dicyclohexylcarbodiimide" ], "Reaction": [ "Step 1: Add 2-(cyclopentylamino)ethanol to a solution of tert-butyl chloroformate in anhydrous dichloromethane.", "Step 2: Add diisopropylethylamine to the reaction mixture to neutralize the hydrogen chloride generated during the reaction.", "Step 3: Add N,N'-dicyclohexylcarbodiimide to the reaction mixture to promote the formation of the carbamate product.", "Step 4: Purify the product by column chromatography using a suitable solvent system." ] } | |
CAS RN |
383888-62-8 |
Molecular Formula |
C12H24N2O2 |
Molecular Weight |
228.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.